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Compound of Interest

Compound Name: 1-Pentadecanol

Cat. No.: B150567 Get Quote

CAS Number: 629-76-5

Chemical Structure:

Molecular Formula: C₁₅H₃₂O

Linear Formula: CH₃(CH₂)₁₄OH

IUPAC Name: Pentadecan-1-ol

Synonyms: n-Pentadecyl alcohol, Pentadecanol[1][2]

This technical guide provides an in-depth overview of 1-Pentadecanol, a saturated long-chain

fatty alcohol, for researchers, scientists, and professionals in drug development. It covers its

chemical and physical properties, synthesis, biological activities, and potential applications,

with a focus on experimental data and methodologies.

Physicochemical Properties
1-Pentadecanol is a white, flaky solid at room temperature.[1] It is a stable compound with low

oral, dermal, and respiratory toxicity, though it can be a mild skin and eye irritant upon

prolonged contact.[1] Key physicochemical data are summarized in the table below.
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Property Value Reference

Molecular Weight 228.41 g/mol [2]

Melting Point 41-44 °C [1][3]

Boiling Point 269-271 °C [1]

Density 0.842 kg/L at 40 °C [1]

Flash Point 112 °C (closed cup) [1]

Water Solubility Insoluble [3]

Vapor Pressure 0.000038 mmHg [2]

Synthesis and Production
Industrially, 1-Pentadecanol can be produced via the hydroformylation of olefins.[1] In a

laboratory setting, a common synthetic route involves the reduction of pentadecanoic acid (or

its ester derivative). A general preparation method described involves the conversion of myristic

acid through a nitrile intermediate to pentadecanoic acid, followed by reduction to 1-
Pentadecanol.[3]

A detailed experimental protocol for a similar long-chain alcohol, 1-Heptadecanol, by the

catalytic hydrogenation of heptadecanoic acid, provides a relevant experimental model.[4]

Model Experimental Protocol: Catalytic Hydrogenation
of a Fatty Acid
This protocol is adapted for the synthesis of 1-Pentadecanol from pentadecanoic acid.

Materials:

Pentadecanoic acid

Palladium on carbon (Pd/C) catalyst (e.g., 5-10 wt%)

Anhydrous ethanol (or another suitable solvent)
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Hydrogen gas

High-pressure reactor (autoclave) with magnetic stirring and temperature control

Procedure:

Reactor Setup: In a high-pressure reactor, combine pentadecanoic acid and a catalytic

amount of Pd/C (e.g., 1-5 mol%) in a suitable solvent like anhydrous ethanol.

Inerting: Seal the reactor and purge it multiple times with an inert gas (e.g., nitrogen) to

remove oxygen, followed by several purges with hydrogen gas.

Reaction: Pressurize the reactor with hydrogen to the desired pressure (e.g., 3.0 MPa) and

heat to the target temperature (e.g., 240 °C) with vigorous stirring.

Monitoring: Maintain the temperature and pressure for a set duration (e.g., 7-13 hours). The

reaction progress can be monitored by taking aliquots (if the setup allows) and analyzing

them by Gas Chromatography (GC) or Thin-Layer Chromatography (TLC).

Work-up: After the reaction is complete, cool the reactor to room temperature and carefully

vent the excess hydrogen.

Purification: Recover the reaction mixture and separate the catalyst by filtration. The solvent

is then removed from the filtrate under reduced pressure. The crude 1-Pentadecanol can be

further purified by recrystallization from a suitable solvent such as acetone or ethanol.

Analytical Confirmation:

Gas Chromatography (GC): To assess purity.

Nuclear Magnetic Resonance (NMR) Spectroscopy: To confirm the chemical structure.

Infrared (IR) Spectroscopy: To identify the hydroxyl functional group.[2]

Biological Activity and Applications in Drug
Development
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1-Pentadecanol has demonstrated several biological activities of interest to researchers in

drug development.

Antimicrobial and Anti-Acne Activity
1-Pentadecanol has been identified as a naturally occurring anti-acne agent.[5] It exhibits

selective antimicrobial activity against Propionibacterium acnes, the bacterium implicated in

acne.[1]

The following table summarizes its minimum inhibitory concentration (MIC) and minimum

bactericidal concentration (MBC) against various microorganisms.

Microorganism MIC (μg/mL) MBC (μg/mL) Reference

Propionibacterium

acnes
0.78 1.56 [1]

Brevibacterium

ammoniagenes
6.25 [1]

Pityrosporum ovale >800 [1]

Potential as a Mycobactericidal Agent
A computational study explored the potential of various alcohols as disinfectants against

Mycobacterium tuberculosis. 1-Pentadecanol was evaluated as a ligand for the InhA, MabA,

and PanK receptors. The study found that the binding energy increased with the alcohol's chain

length, suggesting 1-Pentadecanol as a reference for developing new receptor-targeted

mycobactericidal agents.[1]

Starting Material for Bioactive Compound Synthesis
1-Pentadecanol serves as a starting reagent for the asymmetric synthesis of Jaspine B

(pachastrissamine), a cytotoxic lipid compound found in sea sponges.[3] This highlights its

utility as a building block in the synthesis of complex, biologically active molecules.
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Synthesis of Jaspine B

1-Pentadecanol Intermediate Steps
Asymmetric Synthesis

Jaspine B (Pachastrissamine)

Click to download full resolution via product page

Synthetic pathway from 1-Pentadecanol to Jaspine B.

Experimental Workflows and Logical Relationships
The following diagram illustrates a generalized workflow for the synthesis and analysis of 1-
Pentadecanol, applicable in a research setting.
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Synthesis

Purification & Analysis
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Generalized workflow for 1-Pentadecanol synthesis and analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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